1H-Pyrrolo[2,3-b]pyridine-3-methanamine, 6-bromo-N,N-dimethyl-

Specification

• Molecular Formula: C10H12BrN3
• Molecular Weight: 254.13 g/mol
• IUPAC Name: 1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanamine
• Standard InChI: InChI=1S/C10H12BrN3/c1-14(2)6-7-5-12-10-8(7)3-4-9(11)13-10/h3-5H,6H2,1-2H3,(H,12,13)
• Standard InChI Key: PTVGZLAJFQAVFI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CNC2=C1C=CC(=N2)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s core consists of a bicyclic pyrrolo[2,3-b]pyridine system, where a pyrrole ring is fused to a pyridine ring at the 2,3- and 3,2-positions, respectively. Key substituents include:

• 6-Bromo: A halogen atom introducing steric and electronic effects.

• N,N-Dimethylmethanamine: A tertiary amine group enhancing solubility and enabling hydrogen bonding.

The IUPAC name is 1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanamine, with the molecular formula C₁₀H₁₂BrN₃ and a molecular weight of 254.13 g/mol.

Table 1: Key Identifiers and Properties

Property	Value	Source
IUPAC Name	1-(6-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N,N-dimethylmethanamine	PubChem
SMILES	CN(C)CC1=CNC2=C1C=CC(=N2)Br	PubChem
InChI Key	PTVGZLAJFQAVFI-UHFFFAOYSA-N	PubChem
Molecular Weight	254.13 g/mol	PubChem
Melting Point	Not reported	-
Solubility	Likely polar aprotic solvents (DMF, DMSO)	Inferred

Synthesis and Optimization

Synthetic Routes

The synthesis involves multi-step strategies, often starting with halogenation and followed by functional group transformations:

• Core Formation: The pyrrolo[2,3-b]pyridine core is synthesized via cyclization reactions, such as the Cadogan-Sundberg reaction, using nitro precursors.

• Bromination: Electrophilic bromination at the 6th position is achieved using N-bromosuccinimide (NBS) in acetone (85–90% yield).

• Amination: Introduction of the methanamine group via nucleophilic substitution or reductive amination. Dimethylation is finalized using formaldehyde and dimethylamine under hydrogenation.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Bromination	NBS, acetone, rt	85–90%
Dimethylation	Dimethylamine, H₂ (Raney Ni)	>95%

Industrial-Scale Production

Large-scale synthesis employs continuous flow reactors to optimize efficiency. Catalysts like palladium are used in cross-coupling reactions to attach the methanamine group.

Biological Activities and Mechanisms

FGFR Inhibition

Derivatives of 1H-pyrrolo[2,3-b]pyridine exhibit potent FGFR1–3 inhibition. While direct data for this compound is limited, structurally analogous compounds (e.g., 4h in) show IC₅₀ values of 7–25 nM against FGFR1–3, with >100-fold selectivity over FGFR4.

Antiproliferative Effects

• Breast Cancer (4T1 Cells): Analogues inhibit proliferation (IC₅₀: ~50 nM) and induce apoptosis via caspase-3 activation.

• Migration/Invasion Suppression: Reduces metastatic potential by downregulating MMP-9 and VEGF.

Table 3: Biological Activity of Analogues

Compound	Target	IC₅₀ (nM)	Cell Line	Effect
4h	FGFR1	7	4T1	Apoptosis induction
14c	JAK3	12	T-cells	IL-2 suppression

Analytical Characterization

Spectroscopic Data

• ¹H NMR: δ 2.16 ppm (N,N-dimethyl), δ 7.0–8.3 ppm (aromatic protons).

• HRMS: [M+H]⁺ observed at m/z 254.0359 (theoretical: 254.0354).

• HPLC: Purity >95% with UV detection at 254 nm.

X-ray Crystallography

Limited data exists, but related compounds show planar pyrrolopyridine cores with bromine and amine groups in equatorial positions.

Structure-Activity Relationships (SAR)

• 6-Bromo: Critical for FGFR binding; replacement with Cl or CF₃ reduces potency.

• N,N-Dimethyl: Enhances blood-brain barrier permeability but may increase cytotoxicity.

• C3-Methanamine: Optimal length for hinge-region interactions in kinase binding.

Future Directions

• Optimization: Introduce solubilizing groups (e.g., PEG chains) to improve pharmacokinetics.

• Target Expansion: Evaluate activity against JAK3 and Aurora kinases.

• Preclinical Studies: Assess in vivo efficacy in xenograft models and toxicity profiles.